Cas no 168003-81-4 (CID 102586011)

• Product Name: CID 102586011
• CAS No: 168003-81-4
• MF: C₃₈H₅₂O₁₄
• MW: 732.811093330383
• CID: 156877
• Update Time: 2024-03-01

CID 102586011 Chemical and Physical Properties

Names and Identifiers

• 1-Tigloyl-3-acetyl-11-methoxymeliacarpinin
• 2'',3'',4'':4',5']naphtho[2',3':4,5]furo[2,3-e]furo[2,3-b]oxepin-8-carboxylicacid, 3
• 2'',3'',4'':4',5']naphtho[2',3':4,5]furo[2,3-e]furo[2,3-b]oxepin-8-carboxylicacid, 3-(acetyloxy)-2a,3,4,5,8,8a,8b,8c,9,10a,13a,14,14a,15a,15b,15c-hexadecahydro-8c,13a-dihydroxy-8-methoxy-2a,8b,14a-trimethyl-5-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-,methyl ester,(2aR,3R,5S,5aS,8S,8aR,8bS,8cR,9S,10aS,13aS,14S,14aR,15aS,15bR,15cS)- (9CI)
• 2'',3'',4'':4',5']naphtho[2',3':4,5]furo[2,3-e]furo[2,3-b]oxepin-8-carboxylicacid,3-(acetyloxy)-2a,3,4,5,8,8a,8b,8c,9,10a,13a,14,14a,15a,15b,15c-hexadecahydro-8c,13a-dihydroxy-8-methoxy-2a,8b,14a-trimethyl-5-[(2-methyl-1-oxo-2-butenyl)oxy]-,methyl ester, [2aR-[2aa,3b,5b(E),5aS*,8a,8ab,8ba,8cb,9b,10aa,13aa,14b,14ab,15aa,15ba,15cb]]-
• Meliacarpinin D
• CID 102586011

• Inchi： 1S/C38H52O14/c1-11-18(4)28(40)50-23-13-22(48-19(5)39)32(6)15-46-25-26(32)35(23)16-47-37(45-10,30(41)44-9)29(35)33(7)27(25)52-34(8)21-12-24(38(33,34)43)51-31-36(21,42)14-20(49-31)17(2)3/h11,14,17,21-27,29,31,42-43H,12-13,15-16H2,1-10H3/b18-11+/t21-,22-,23+,24+,25-,26+,27-,29+,31-,32-,33-,34-,35+,36+,37+,38+/m1/s1
• InChI Key： AWZZVBLCCWYAAR-WQLPJOSXSA-N
• SMILES： O1[C@]2(C)[C@@H]3[C@]4(C=C(C(C)C)O[C@@H]4O[C@@H](C3)[C@@]2([C@]2(C)[C@H]1[C@H]1[C@H]3[C@](C)(CO1)[C@@H](C[C@@H]([C@]13CO[C@](C(=O)OC)([C@@H]21)OC)OC(/C(=C/C)/C)=O)OC(C)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 9
• Complexity: 1660
• Topological Polar Surface Area: 175
• XLogP3: 1.736